Cas no 110350-90-8 (3alpha,5beta-THP)

• Product Name: 3alpha,5beta-THP
• CAS No: 110350-90-8
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2040208
• PubChem ID: 31402
• Update Time: 2025-04-21

3alpha,5beta-THP Chemical and Physical Properties

Names and Identifiers

• 3alpha,5beta-THP
• 3alpha-hydroxy-5beta-pregnan-20-one
• eltanolone
• pregnanalone
• Pregnanolone
• DTXSID1046342
• Pregnanolone, (3beta, 5alpha, 17alpha)-isomer
• beta-pregnan-20-one, 3 alpha-Hydroxy-5
• Pregnan-3.alpha.-ol-20-one
• 3-alpha-Hydroxy-5-beta-pregnan-20-one
• C05480
• Pregnanolone, (3beta, 5beta, 17alpha)-isomer
• Kabi 2213
• Pregnan-20-one, 3-hydroxy-, (3a,5b)-
• WLN: L E5 B666TJ A1 E1 FV1 OQ
• beta-ol-20-one, Allopregnan-3
• 3.alpha.,5.beta.-Epimeric pregnanolone
• MLS002694512
• PREGNAN-3.ALPHA.-OL-20-ONE [MI]
• G77796
• Pregnan-3alpha-ol-20-one
• FP27148
• SKF 6455
• 3 alpha, 5 beta Tetrahydroprogesterone
• (3a,5b)-3-Hydroxypregnan-20-one
• UNII-BXO86P3XXW
• LMST02030175
• 5beta-Pregnan-3alpha-ol-20-one
• Pregnanolone II
• CHEMBL210952
• 3alpha-Hydroxy-5beta-pregnane-20-one
• 3alpha-Hydroxy-5beta-tetrahydroprogesterone
• NSC-82867
• 128-20-1
• Pregnanolone, (3beta, 5alpha)-isomer
• alpha-Hydroxy-5 beta-pregnan-20-one, 3
• Eltanolona [INN-Spanish]
• BRN 4785659
• Allopregnan 3 beta ol 20 one
• Eltanolonum
• Eltanolone [INN]
• 3alpha,5beta-Epimeric pregnanolone
• 3beta Hydroxy 5alpha pregnan 20 one
• Eltanolonum [INN-Latin]
• Pregnanolone, (3beta, 5beta)-isomer
• Pregnanolone, (3beta, 5beta,14beta)-isomer
• (3alpha,5beta)-3-hydroxypregnan-20-one
• 5beta-Pregnan-20-one, 3alpha-hydroxy-
• 3 alpha Hydroxy 5 beta pregnan 20 one
• 1-((3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
• DB12308
• Eltanolona (INN-Spanish)
• 3 Hydroxypregnan 20 one
• Pregnan 3alpha ol 20 one
• 5-beta-Pregnan-20-one, 3-alpha-hydroxy-
• Kabi-2213
• 5.beta.-Pregnan-3.alpha.-ol-20-one
• Pregnanolone, (3alpha)-isomer
• 3.alpha.-Hydroxy-5.beta.-pregnan-20-one
• 3 alpha Hydroxy 5 alpha pregnan 20 one
• Eltanolonum (INN-Latin)
• NSC82867
• 3alpha,5beta-tetrahydroprogesterone
• Pregnan-20-one, 3-hydroxy-, (3alpha,5beta)-
• MFCD00067137
• (3?,5?)-3-Hydroxy-pregnan-20-one;3-Deoxo-3?-hydroxy-5?-dihydroprogesterone;3?,5?-Pregnanolone
• 110350-90-8
• 1-[(3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• CAS-128-20-1
• 5beta-Pregnan-20-one, 3alpha-hydroxy-(8CI)
• 3-Hydroxypregnan-20-one, (3.alpha.,5.beta.)-
• NSC 82867
• ELTANOLONE [MART.]
• 3.alpha.-Hydroxy-5.beta.-tetrahydroprogesterone
• Pregnan-20-one, 3-hydroxy-, (3.alpha.,5.beta.)-
• Pregnanolone, (3beta, 5alpha, 8alpha, 17beta)-isomer
• P9N
• CHEBI:1712
• 1-[(1S,3aS,3bR,5aR,7R,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]ethanone
• Tox21_112042
• Q18344323
• alpha-pregnan-20-one, 3 alpha-Hydroxy-5
• SKF-6455
• Pregnanolone, (3alpha, 5beta, 17-alpha)-isomer
• 1-((3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)ethanone
• 3 alpha-Hydroxy-5 alpha-pregnan-20-one
• NCGC00163287-01
• 3.alpha.,5.beta.-Pregnanolone
• Pregnanolone, (3alpha,5alpha)-isomer
• BXO86P3XXW
• 5?-Pregnan-3?-ol-20-one
• Allopregnan-3 beta-ol-20-one
• SCHEMBL56664
• 5B-Pregnan-3A-ol-20-one
• ELTANOLONE (MART.)
• 3a-Hydroxy-5b-pregnan-20-one
• GTPL11534
• alpha-Hydroxy-5 alpha-pregnan-20-one, 3
• 3 alpha-Hydroxy-5 beta-pregnan-20-one
• Pregnan-20-one, (3.alpha.,5.beta.)-
• Pregnanolone, (5alpha)-isomer
• pregnan-3a-ol-20-one
• DTXCID101474386
• Eltanolona
• 1-((3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• Pregnanolone, (3alpha,5beta)-isomer
• Pregnanolone, (3beta)-isomer
• 5.beta.-Pregnan-20-one, 3.alpha.-hydroxy-
• 1-((1S,3aS,3bR,5aR,7R,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethylhexadecahydro-1H-cyclopenta(a)phenanthren-1-yl)ethanone
• (3alpha,5beta)-3-Hydroxy-pregnan-20-one
• 5 beta -Pregnan-3 alpha -ol-20-one
• 3 alpha, 5 beta-Tetrahydroprogesterone

• Inchi： 1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3
• InChI Key： AURFZBICLPNKBZ-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)CC3)C)CC1)C)=O

Computed Properties

• Exact Mass: 318.255880323Da
• Monoisotopic Mass: 318.255880323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives